Cas no 2228691-13-0 (2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one
• CAS No: 2228691-13-0
• MF: C₅H₂F₃NO₂
• MW: 165.070091724396
• CID: 6376548
• PubChem ID: 165631945
• Update Time: 2025-10-31

2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one
• EN300-1959006
• 2228691-13-0

• Inchi： 1S/C5H2F3NO2/c6-5(7,8)4(10)3-1-9-2-11-3/h1-2H
• InChI Key： INPFZUFKSYSOGN-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=CO1)=O)(F)F

Computed Properties

• Exact Mass: 165.00376279g/mol
• Monoisotopic Mass: 165.00376279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one (CAS: 2228691-13-0)

The compound 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one (CAS: 2228691-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl ketone moiety and oxazole ring, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

A key area of investigation has been the synthetic pathways for 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one. Researchers have developed efficient methods for its preparation, often involving the condensation of trifluoroacetic acid derivatives with oxazole-containing precursors. These synthetic routes have been optimized to improve yield and purity, enabling broader application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's stability under various conditions has also been evaluated, providing insights into its handling and storage requirements.

In the realm of drug discovery, 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one has been explored as a scaffold for the development of novel enzyme inhibitors. Its trifluoromethyl ketone group is known to act as a potent electrophile, capable of forming covalent bonds with nucleophilic residues in enzyme active sites. Recent studies have demonstrated its efficacy in inhibiting serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. These findings highlight the compound's potential as a lead structure for the design of targeted therapeutics.

Beyond its applications in medicinal chemistry, this compound has also been investigated for its role in agrochemical research. The oxazole ring, a common motif in many bioactive molecules, contributes to its pesticidal and herbicidal properties. Preliminary studies have shown that derivatives of 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one exhibit activity against a range of agricultural pests, suggesting its potential as a template for the development of new crop protection agents. Further optimization of its structure could enhance its efficacy and selectivity, addressing the growing need for sustainable pest management solutions.

In conclusion, the recent advancements in the study of 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-one (CAS: 2228691-13-0) underscore its significance in both pharmaceutical and agrochemical research. Its unique chemical properties, coupled with its demonstrated biological activities, make it a valuable tool for scientists exploring new therapeutic and agricultural applications. Future research is expected to delve deeper into its mechanistic insights and expand its utility in diverse fields, paving the way for innovative solutions to pressing global challenges.